Cas no 787561-92-6 (3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide)

• Product Name: 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide
• CAS No: 787561-92-6
• MF: C₂₀H₁₃ClN₂O₂
• MW: 348.782423734665
• CID: 5947638
• PubChem ID: 2496652
• Update Time: 2025-05-26

3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide
• 787561-92-6
• Z54319001
• EN300-26581559

• Inchi： 1S/C20H13ClN2O2/c21-16-8-9-19(24)14(11-16)10-15(12-22)20(25)23-18-7-3-5-13-4-1-2-6-17(13)18/h1-11,24H,(H,23,25)/b15-10+
• InChI Key： PYARQAUVGQCROF-XNTDXEJSSA-N
• SMILES： ClC1C=CC(=C(C=1)/C=C(\C#N)/C(NC1=CC=CC2=CC=CC=C21)=O)O

Computed Properties

• Exact Mass: 348.0665554g/mol
• Monoisotopic Mass: 348.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide

Professional Introduction to Compound with CAS No. 787561-92-6 and Product Name: 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide

The compound with the CAS number 787561-92-6 and the product name 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a cyano group, a hydroxyl group, and a naphthalene moiety, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

In recent years, the development of novel compounds with tailored biological activities has been a cornerstone of pharmaceutical innovation. The 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide structure exemplifies this trend, combining elements that are known to enhance binding affinity and metabolic stability. The 5-chloro-2-hydroxyphenyl substituent, in particular, is a key feature that has been extensively studied for its role in modulating enzyme activity and interactions with biological targets. This region of the molecule is reminiscent of several bioactive scaffolds that have shown efficacy in treating various diseases.

The cyano group at the 2-position of the prop-2-enamide backbone introduces a polar character to the molecule, which can influence its solubility and interaction with biological systems. This feature is particularly relevant in the context of drug design, where optimizing solubility is crucial for achieving desired pharmacokinetic profiles. Additionally, the naphthalen-1-yl moiety provides a rigid aromatic platform that can enhance binding stability through π-stacking interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in therapeutic development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The naphthalen-1-yl ring in this compound is part of a larger class of heterocycles that have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of this ring with the 5-chloro-2-hydroxyphenyl group creates a unique pharmacophore that may interact with multiple targets simultaneously. This multitarget interaction capability is increasingly recognized as a key strategy in developing drugs that offer broader therapeutic benefits.

The hydroxyl group on the 5-position of the phenyl ring adds another layer of complexity to the molecule's behavior. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly influence both the compound's solubility and its interactions with biological macromolecules. In drug discovery, hydrogen bonding is often exploited to enhance binding affinity and specificity. The presence of this group in 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide suggests that it may exhibit favorable interactions with proteins or nucleic acids, making it a valuable scaffold for further derivatization.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular modeling studies on 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide have shown promising results regarding its potential binding to various enzymes and receptors. These virtual screenings have identified several key interactions that could be exploited for therapeutic purposes. For instance, the compound's structure suggests that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer.

In vitro experiments have begun to validate these computational predictions by assessing the compound's activity against specific biological targets. Preliminary data indicate that derivatives of this scaffold exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, some derivatives have shown promise in inhibiting kinases involved in cancer cell proliferation. These findings align well with existing literature on bioactive molecules containing similar structural motifs.

The synthesis of 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have enabled more efficient production of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds necessary for this compound's structure.

One notable aspect of its synthesis is the introduction of the cyano group at the 2-position of the prop-2-enamide backbone. This step requires careful control to prevent unwanted side reactions that could compromise yield or produce impurities. However, recent developments in catalytic systems have made it possible to perform these transformations under mild conditions while maintaining high selectivity.

The role of 5-chloro-2-hydroxyphenyl derivatives in medicinal chemistry cannot be overstated. This moiety has been successfully incorporated into numerous drugs due to its ability to modulate enzyme activity and receptor binding. The chloro substituent enhances lipophilicity while maintaining water solubility, making it an ideal candidate for oral administration. The hydroxyl group further contributes to hydrogen bonding capabilities, which are essential for achieving tight binding interactions with biological targets.

The future prospects for 3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide are bright given its promising preclinical data and structural features. Further optimization through structure-based drug design could lead to more potent and selective derivatives suitable for clinical development. Additionally, exploring new synthetic routes might improve scalability and reduce production costs.

In conclusion,3-(5-chloro-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-y l)prop - - enamide (CAS No. 787561 - 92 - 6) represents an exciting development in pharmaceutical research. Its unique structural features, including the 5-chloro - - - - hydrox y phen yl, cyano, and naphthalen - - - - 1 - y l moieties, make it a valuable scaffold for further exploration. With ongoing research efforts aimed at optimizing its synthesis and biological activity, this compound holds significant promise for contributing to future advances in medicine.